Cas no 2308476-99-3 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,3-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,3-dimethylpiperidine-2-carboxylic acid
• CAS No: 2308476-99-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6449811
• PubChem ID: 165585221
• Update Time: 2025-05-26

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,3-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,3-dimethylpiperidine-2-carboxylic acid
• 2308476-99-3
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,3-dimethylpiperidine-2-carboxylic acid
• EN300-1576398

• Inchi： 1S/C27H32N2O5/c1-17(15-23(30)29-14-8-13-27(2,3)24(29)25(31)32)28-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22,24H,8,13-16H2,1-3H3,(H,28,33)(H,31,32)/t17-,24?/m0/s1
• InChI Key： PUFSZOZCNICQPM-KEJDIYNNSA-N
• SMILES： OC(C1C(C)(C)CCCN1C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,3-dimethylpiperidine-2-carboxylic acid

1-(3S)-3-{(9H-Fluoren-9-yl)methoxycarbonylamino}butanoyl-3,3-dimethylpiperidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2308476-99-3, known as 1-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl-3,3-dimethylpiperidine-2-carboxylic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates both a fluorenylmethoxycarbonyl (Fmoc) group and a piperidine ring system. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functional versatility to this molecule, making it a valuable tool in modern chemical research.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. The Fmoc group is strategically positioned to protect the amino functionality during the synthesis process, ensuring the stability and selectivity of intermediate compounds. Recent advancements in asymmetric synthesis have further enhanced the efficiency of producing this compound with high enantiomeric excess, which is critical for its application in drug discovery.

One of the most intriguing aspects of this compound is its potential in drug delivery systems. The piperidine ring structure provides a rigid framework that can be exploited for encapsulating bioactive molecules. Researchers have recently explored the use of this compound as a carrier for poorly water-soluble drugs, demonstrating its ability to significantly enhance drug solubility and bioavailability. This application underscores the importance of structural design in creating effective drug delivery vehicles.

In addition to its role in drug delivery, this compound has shown promise in materials science. The incorporation of the Fmoc group introduces unique photophysical properties to the molecule, making it a candidate for applications in optoelectronic materials. Recent studies have highlighted its potential as a component in organic light-emitting diodes (OLEDs), where its emission properties can be tuned by modifying substituents on the fluorene moiety.

The stereochemistry of this compound also plays a pivotal role in its biological activity. The (S)-configuration at the chiral center ensures specific interactions with biological targets, such as enzymes or receptors. This stereoselectivity is crucial for developing enantioselective catalysts or chiral recognition systems. Recent research has focused on leveraging this property to design novel catalysts for asymmetric synthesis, further expanding its utility in chemical biology.

From an analytical standpoint, the characterization of this compound presents unique challenges due to its complex structure. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm its identity and purity. The integration of computational chemistry tools has also facilitated a deeper understanding of its electronic structure and reactivity, providing valuable insights for further optimization.

In conclusion, 1-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl-3,3-dimethylpiperidine-2-carboxylic acid stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its intricate structure and functional groups make it an invaluable asset in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both academic and industrial endeavors.